Cas no 4844-38-6 (Phosphonic acid,P-dodecyl-, diethyl ester)

• Product Name: Phosphonic acid,P-dodecyl-, diethyl ester
• CAS No: 4844-38-6
• MF: C₁₆H₃₅O₃P
• MW: 306.421066522598
• MDL: MFCD00015595
• CID: 331719
• PubChem ID: 78558
• Update Time: 2025-08-03

Phosphonic acid,P-dodecyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-dodecyl-, diethyl ester
• Diethyl n-dodecylphosphonate
• 1-diethoxyphosphoryldodecane
• DIETHYL DODEC-1-YLPHOSPHONATE
• Diethyl(1-Dodecyl)Phosphonate
• DIETHYLDODECYLPHOSPHONATE
• diethyl 1-dodecylphosphonate
• Dodecan-phosphonsaeure-(1)-diaethylester
• dodecylphosphonate de diethyle
• dodecyl-phosphonic acid diethyl ester
• Dodecyl-phosphonsaeure-diaethylester
• EINECS 225-429-2
• SCHEMBL3980817
• 4844-38-6
• FT-0711020
• Diethyl dodecylphosphonate
• NSC75265
• AKOS017343269
• 76C8DHX6QK
• CS-0206109
• DTXSID9063619
• NSC-75265
• AI3-17769
• NSC 75265
• Phosphonic acid, dodecyl-, diethyl ester
• AS-60011
• NS00031795
• Phosphonic acid, P-dodecyl-, diethyl ester
• MFCD00015595
• Diethyl P-dodecylphosphonate
• LRIWHHSVZCKNJL-UHFFFAOYSA-N

• MDL： MFCD00015595
• Inchi： 1S/C16H35O3P/c1-4-7-8-9-10-11-12-13-14-15-16-20(17,18-5-2)19-6-3/h4-16H2,1-3H3
• InChI Key： LRIWHHSVZCKNJL-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 306.23200
• Monoisotopic Mass: 306.23238197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Boiling Point: 168℃/1.5mm
• PSA: 45.34000
• LogP: 6.17340

Phosphonic acid,P-dodecyl-, diethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• TSCA：Yes

Additional information on Phosphonic acid,P-dodecyl-, diethyl ester

Phosphonic Acid, P-Dodecyl-, Diethyl Ester: A Comprehensive Overview

Phosphonic Acid, P-Dodecyl-, Diethyl Ester, also known by its CAS number 4844-38-6, is a versatile compound with significant applications in various industries. This compound is a derivative of phosphonic acid, modified with a dodecyl group and diethyl ester functional groups. Its unique chemical structure endows it with exceptional properties, making it a valuable material in fields such as materials science, environmental chemistry, and biotechnology.

The molecular structure of Phosphonic Acid, P-Dodecyl-, Diethyl Ester consists of a central phosphorus atom bonded to two oxygen atoms and two ethoxy groups. The dodecyl chain provides hydrophobicity, while the diethyl ester groups enhance solubility and reactivity. This combination allows the compound to serve as an effective building block in the synthesis of advanced materials. Recent studies have highlighted its potential in the development of bio-inspired materials, where its ability to mimic natural structures has been exploited for applications in drug delivery systems and tissue engineering.

In terms of physical properties, Phosphonic Acid, P-Dodecyl-, Diethyl Ester exhibits a high boiling point and excellent thermal stability. These characteristics make it suitable for high-temperature applications, such as in the formulation of heat-resistant polymers. Additionally, its chemical stability under harsh conditions has been leveraged in industrial processes requiring robust intermediates.

The synthesis of this compound typically involves the reaction of phosphonic acid derivatives with alcohols in the presence of an acid catalyst. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of enzyme-catalyzed reactions to synthesize Phosphonic Acid, P-Dodecyl-, Diethyl Ester, which not only improves yield but also reduces waste generation.

Phosphonic Acid, P-Dodecyl-, Diethyl Ester finds extensive use in the coatings industry due to its ability to enhance the durability and adhesion properties of paints and varnishes. Its incorporation into coating formulations has been shown to significantly improve resistance to UV degradation and mechanical wear. Furthermore, its application in anti-corrosive coatings has been validated through recent studies demonstrating superior performance under aggressive environmental conditions.

In the realm of environmental science, this compound has emerged as a promising candidate for use in water treatment technologies. Its ability to form stable complexes with heavy metal ions makes it effective in removing contaminants from industrial effluents. Recent research has focused on optimizing its performance in forward osmosis and membrane filtration systems, paving the way for scalable solutions in water purification.

The biomedical applications of Phosphonic Acid, P-Dodecyl-, Diethyl Ester are equally compelling. Its biocompatibility and ability to interact with biological molecules have made it a valuable component in drug delivery systems. Researchers have successfully utilized it as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Moreover, its role in the development of bio-degradable polymers for medical implants has been explored extensively.

The latest studies on this compound have delved into its potential as a precursor for advanced nanomaterials. By incorporating Phosphonic Acid, P-Dodecyl-, Diethyl Ester into self-assembling systems, scientists have created nanostructured materials with unique optical and electronic properties. These materials hold promise for applications in optoelectronics and energy storage devices.

In conclusion, Phosphonic Acid, P-Dodecyl-, Diethyl Ester, with its CAS number 4844-38-6, is a multifaceted compound that continues to find new applications across diverse fields. Its chemical versatility and adaptability make it an invaluable tool for researchers and industry professionals alike. As ongoing research unlocks further potential uses, this compound is poised to play an even greater role in shaping innovative solutions for tomorrow's challenges.